Cas no 61638-23-1 (2-Butanone, 3-[(1,1-dimethylethyl)hydroxyamino]-3-methyl-, oxime)

2-Butanone, 3-[(1,1-dimethylethyl)hydroxyamino]-3-methyl-, oxime structure
61638-23-1 structure
Product Name:2-Butanone, 3-[(1,1-dimethylethyl)hydroxyamino]-3-methyl-, oxime
CAS No:61638-23-1
MF:C9H20N2O2
MW:188.267302513123
CID:471844
PubChem ID:71393890
Update Time:2025-04-19

2-Butanone, 3-[(1,1-dimethylethyl)hydroxyamino]-3-methyl-, oxime Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 3-[(1,1-dimethylethyl)hydroxyamino]-3-methyl-, oxime
    • N-tert-butyl-N-(3-hydroxyimino-2-methylbutan-2-yl)hydroxylamine
    • 61638-23-1
    • DTXSID40815630
    • N-{3-[tert-Butyl(hydroxy)amino]-3-methylbutan-2-ylidene}hydroxylamine
    • Inchi: 1S/C9H20N2O2/c1-7(10-12)9(5,6)11(13)8(2,3)4/h12-13H,1-6H3
    • InChI Key: PFAYBWHBSMQLEL-UHFFFAOYSA-N
    • SMILES: ON(C(C(C)=NO)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 188.1526
  • Monoisotopic Mass: 188.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.1Ų

Experimental Properties

  • PSA: 56.06
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